4-(4-Chloro-5-isoquinolyl)aminopiperidine hydrochloride
Cat. No. B8560248
M. Wt: 298.2 g/mol
InChI Key: PBDPKYNHYFGJQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094789B2
Procedure details
According to the method of Example 1, Step C, deprotection was performed (room temperature, 2 hours) by using Intermediate 91 (53.5 mg) and 10% hydrogen chloride/methanol solution (2 ml). The solvent was evaporated under reduced pressure, and the residue was added with methanol (1 ml) and diethyl ether (3 ml). The deposited precipitates were collected by filtration and washed with diethyl ether to obtain the title compound (50.8 mg) as light yellow powdery solid.
Name
Intermediate 91
Quantity
53.5 mg
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][C:10]=2[NH:12][CH:13]2[CH2:18][CH2:17][N:16](C(OC(C)(C)C)=O)[CH2:15][CH2:14]2)[CH:5]=[N:4][CH:3]=1.Cl.CO>>[ClH:1].[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][C:10]=2[NH:12][CH:13]2[CH2:18][CH2:17][NH:16][CH2:15][CH2:14]2)[CH:5]=[N:4][CH:3]=1 |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
Intermediate 91
|
|
Quantity
|
53.5 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CN=CC2=CC=CC(=C12)NC1CCN(CC1)C(=O)OC(C)(C)C
|
Step Two
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
(room temperature, 2 hours)
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated under reduced pressure
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the residue was added with methanol (1 ml) and diethyl ether (3 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The deposited precipitates
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with diethyl ether
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.ClC1=CN=CC2=CC=CC(=C12)NC1CCNCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 50.8 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 230.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
